1-(6,6-Dimethyl-2-azaspiro[3.3]heptan-2-yl)-2-(2-methylphenoxy)ethanone

• IUPAC Name: 1-(6,6-dimethyl-2-azaspiro[3.3]heptan-2-yl)-2-(2-methylphenoxy)ethanone
• InChI: InChI=1S/C17H23NO2/c1-13-6-4-5-7-14(13)20-8-15(19)18-11-17(12-18)9-16(2,3)10-17/h4-7H,8-12H2,1-3H3
• InChI Key: HSYDXFFXSNSHGJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCC(=O)N2CC3(C2)CC(C3)(C)C
• Molecular Formula: C17H23NO2
• Molecular Weight: 273.37 g/mol

Description

1-(6,6-Dimethyl-2-azaspiro[3.3]heptan-2-yl)-2-(2-methylphenoxy)ethanone, also known as DMHA, is a synthetic compound that has gained popularity in the scientific community due to its potential applications in various fields. DMHA is a derivative of 2-amino-6-methylheptane, which is a naturally occurring compound found in some plants. DMHA has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, and potential future directions have been extensively studied.

Mechanism of Action

1-(6,6-Dimethyl-2-azaspiro[3.3]heptan-2-yl)-2-(2-methylphenoxy)ethanone is believed to exert its effects by increasing the levels of certain neurotransmitters, such as dopamine, norepinephrine, and serotonin, in the brain. It is also believed to increase the release of these neurotransmitters from their respective neurons. 1-(6,6-Dimethyl-2-azaspiro[3.3]heptan-2-yl)-2-(2-methylphenoxy)ethanone may also act as a monoamine oxidase inhibitor, which can further increase the levels of these neurotransmitters. The exact mechanism of action of 1-(6,6-Dimethyl-2-azaspiro[3.3]heptan-2-yl)-2-(2-methylphenoxy)ethanone is not fully understood and requires further investigation.
Biochemical and Physiological Effects:
1-(6,6-Dimethyl-2-azaspiro[3.3]heptan-2-yl)-2-(2-methylphenoxy)ethanone has been shown to have various biochemical and physiological effects, including increased energy, improved focus and concentration, and reduced appetite. It has also been shown to increase heart rate, blood pressure, and respiratory rate. 1-(6,6-Dimethyl-2-azaspiro[3.3]heptan-2-yl)-2-(2-methylphenoxy)ethanone may also have an impact on glucose metabolism, lipid metabolism, and inflammation. The long-term effects of 1-(6,6-Dimethyl-2-azaspiro[3.3]heptan-2-yl)-2-(2-methylphenoxy)ethanone on human health are not fully understood and require further investigation.

Advantages and Limitations for Lab Experiments

1-(6,6-Dimethyl-2-azaspiro[3.3]heptan-2-yl)-2-(2-methylphenoxy)ethanone has several advantages and limitations for lab experiments. Its synthetic nature allows for precise control over its chemical structure and purity, which is important for studying its effects. Its potential applications in various fields make it a versatile compound for research. However, the potential health risks associated with its use require caution and proper safety measures when handling and using 1-(6,6-Dimethyl-2-azaspiro[3.3]heptan-2-yl)-2-(2-methylphenoxy)ethanone in lab experiments.

Future Directions

There are several potential future directions for 1-(6,6-Dimethyl-2-azaspiro[3.3]heptan-2-yl)-2-(2-methylphenoxy)ethanone research. In medicine, further investigation into its potential use as a treatment for ADHD, narcolepsy, and other neurological disorders is needed. In agriculture, research into its potential use as a plant growth regulator and insecticide could have significant implications for crop yields and pest control. In materials science, research into its potential use as a polymer modifier and surfactant could lead to the development of new materials with unique properties. Further investigation into the long-term effects of 1-(6,6-Dimethyl-2-azaspiro[3.3]heptan-2-yl)-2-(2-methylphenoxy)ethanone on human health is also needed.

Synthesis Methods

1-(6,6-Dimethyl-2-azaspiro[3.3]heptan-2-yl)-2-(2-methylphenoxy)ethanone can be synthesized using various methods, including the reaction of 2-amino-6-methylheptane with 2-bromo-1-(2-methylphenoxy)ethanone. Another method involves the reaction of 2-amino-6-methylheptane with 1-(2-methylphenoxy)propan-2-one in the presence of a base. The yield and purity of 1-(6,6-Dimethyl-2-azaspiro[3.3]heptan-2-yl)-2-(2-methylphenoxy)ethanone can be optimized by controlling the reaction conditions, such as temperature, reaction time, and reagent stoichiometry.

Scientific Research Applications

1-(6,6-Dimethyl-2-azaspiro[3.3]heptan-2-yl)-2-(2-methylphenoxy)ethanone has potential applications in various fields, including medicine, agriculture, and materials science. In medicine, 1-(6,6-Dimethyl-2-azaspiro[3.3]heptan-2-yl)-2-(2-methylphenoxy)ethanone has been studied for its potential use as a central nervous system stimulant and appetite suppressant. It has also been investigated for its potential use in the treatment of attention deficit hyperactivity disorder (ADHD) and narcolepsy. In agriculture, 1-(6,6-Dimethyl-2-azaspiro[3.3]heptan-2-yl)-2-(2-methylphenoxy)ethanone has been studied for its potential use as a plant growth regulator and insecticide. In materials science, 1-(6,6-Dimethyl-2-azaspiro[3.3]heptan-2-yl)-2-(2-methylphenoxy)ethanone has been studied for its potential use as a polymer modifier and surfactant.